Cas no 2098015-09-7 (1-(hexahydrofuro[3,4-c]pyridin-5(3H)-yl)-2-(methylamino)ethan-1-one)

• Product Name: 1-(hexahydrofuro[3,4-c]pyridin-5(3H)-yl)-2-(methylamino)ethan-1-one
• CAS No: 2098015-09-7
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• CID: 5725188
• PubChem ID: 121202085
• Update Time: 2025-10-29

1-(hexahydrofuro[3,4-c]pyridin-5(3H)-yl)-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2098015-09-7
• 1-(3,3a,4,6,7,7a-hexahydro-1H-furo[3,4-c]pyridin-5-yl)-2-(methylamino)ethanone
• F1907-5895
• AKOS026710264
• 1-(hexahydrofuro[3,4-c]pyridin-5(3H)-yl)-2-(methylamino)ethan-1-one
• starbld0019973
• Ethanone, 1-(hexahydrofuro[3,4-c]pyridin-5(3H)-yl)-2-(methylamino)-

• Inchi： 1S/C10H18N2O2/c1-11-4-10(13)12-3-2-8-6-14-7-9(8)5-12/h8-9,11H,2-7H2,1H3
• InChI Key： CHGOYBSFUAUYBK-UHFFFAOYSA-N
• SMILES： O1CC2CN(C(CNC)=O)CCC2C1

Computed Properties

• Exact Mass: 198.136827821g/mol
• Monoisotopic Mass: 198.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 41.6Ų

Additional information on 1-(hexahydrofuro[3,4-c]pyridin-5(3H)-yl)-2-(methylamino)ethan-1-one

Professional Introduction to Compound with CAS No. 2098015-09-7 and Product Name: 1-(hexahydrofuro[3,4-c]pyridin-5(3H)-yl)-2-(methylamino)ethan-1-one

The compound with the CAS number 2098015-09-7 and the product name 1-(hexahydrofuro[3,4-c]pyridin-5(3H)-yl)-2-(methylamino)ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate heterocyclic structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The molecular framework of this compound incorporates a hexahydrofuro[3,4-c]pyridine core, which is a fused bicyclic system comprising a furan ring and a pyridine ring, both of which are well-documented for their pharmacological properties.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds due to their diverse biological activities. The hexahydrofuro[3,4-c]pyridine scaffold is particularly noteworthy as it offers a versatile platform for structural modifications, enabling the synthesis of derivatives with tailored pharmacological properties. The presence of the methylamino group at the 2-position further enhances the compound's potential as a pharmacophore, contributing to its interaction with biological targets. This structural motif has been explored in various drug discovery programs, highlighting its significance in modern medicinal chemistry.

The synthesis of 1-(hexahydrofuro[3,4-c]pyridin-5(3H)-yl)-2-(methylamino)ethan-1-one involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The hexahydrofuro[3,4-c]pyridine core is typically synthesized through cyclization reactions involving appropriate precursors, followed by functionalization at the 5-position and 2-position to introduce the desired substituents. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are often employed to achieve the desired molecular architecture.

One of the most compelling aspects of this compound is its potential biological activity. The hexahydrofuro[3,4-c]pyridine scaffold is known to exhibit various pharmacological effects, including anti-inflammatory, analgesic, and neuroprotective properties. The addition of the methylamino group at the 2-position further modulates these effects by enhancing binding affinity to specific biological targets. Preliminary studies have suggested that this compound may interact with enzymes and receptors involved in pain signaling and neurodegenerative diseases. These findings make it an attractive candidate for further investigation in the context of drug development.

Recent research in medicinal chemistry has emphasized the importance of structure-activity relationships (SAR) in designing novel therapeutic agents. The 1-(hexahydrofuro[3,4-c]pyridin-5(3H)-yl)-2-(methylamino)ethan-1-one structure provides an excellent example of how subtle modifications can significantly impact biological activity. By systematically varying substituents on the hexahydrofuro[3,4-c]pyridine core and exploring different functional groups at key positions, chemists can fine-tune the pharmacological properties of the compound. This approach has been successfully applied in other drug discovery programs and holds promise for developing next-generation therapeutics.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in synthesizing more complex molecules with enhanced biological activity. Additionally, it may serve as a starting point for developing novel ligands for use in biochemical assays and high-throughput screening (HTS) campaigns. These applications underscore the versatility of 1-(hexahydrofuro[3,4-c]pyridin-5(3H)-yl)-2-(methylamino)ethan-1-one and its significance in advancing chemical biology research.

In conclusion, the compound with CAS number 2098015-09-7 and product name 1-(hexahydrofuro[3,4-c]pyridin-5(3H)-yl)-2-(methylamino)ethan-1-one represents a promising candidate for further exploration in pharmaceutical chemistry. Its intricate heterocyclic structure and functional groups offer unique opportunities for developing novel therapeutic agents with potential applications in treating various diseases. As research continues to uncover new biological activities and synthetic strategies for this class of compounds, it is likely that hexahydrofuro[3,4-c]pyridine derivatives will play an increasingly important role in drug discovery and development.